C.I. Acid brown 301
Description
Historical Context and Evolution of Acid Dye Chemistry Research
The field of dye chemistry underwent a profound transformation in the 19th century, moving from a reliance on natural colorants to the era of synthetic dyes. bonafideresearch.combritannica.com Until the mid-1850s, dyes were primarily extracted from natural sources like plants, insects, and minerals. britannica.comcapitalresin.com The quality and consistency of these natural dyes were often variable, and the dyeing processes could be complex and inefficient. britannica.com
A pivotal moment in this evolution was the synthesis of the first synthetic dyes from coal tar derivatives in the late 1800s. bonafideresearch.combritannica.com This breakthrough, spurred by advances in organic chemistry, not only provided a wider and more consistent range of colors but also enhanced colorfastness and production efficiency. bonafideresearch.com The development of synthetic dyes, such as the azo dyes discovered by Peter Griess in 1858, marked a significant milestone, with azo compounds now constituting a majority of industrially used dyes. researchpublish.com The acid dye class, named for the acidic conditions required for their application, emerged as a crucial group for dyeing protein-based fibers. bonafideresearch.comnih.gov This period saw a synergistic relationship develop between the dye industry and academic research, where industrial laboratories drove the synthesis of new dyes, and academic studies provided a sound theoretical foundation in structural organic chemistry. britannica.comresearchpublish.com
Classification and General Characteristics of Acid Brown Dyes in Academic Literature
Acid dyes are primarily classified based on their chemical constitution and method of application. scispace.comscribd.com Chemically, they are categorized by the type of chromophore—the part of the molecule responsible for color—present in their structure. scribd.com Major chemical classes of acid dyes include azo, anthraquinone, and triarylmethane compounds. researchpublish.comresearchgate.net Azo dyes, characterized by the presence of one or more azo groups (-N=N-), are the largest and most important class, known for producing a wide spectrum of colors, including various shades of brown. nih.govnih.gov
General characteristics of acid dyes include:
Anionic Nature : They are water-soluble anionic dyes. capitalresin.comnih.gov The presence of sulfonic acid groups (-SO3H) is a defining feature, which imparts water solubility and the negative charge. nih.govresearchgate.net
Application : They are used to dye fibers that contain cationic sites, such as protein fibers (wool, silk) and synthetic polyamides (nylon). researchpublish.comnih.gov
Bonding : The dyeing process relies on ionic bonding. In an acidic dye bath, the amino groups in the protein fibers become protonated (cationic), creating sites for the anionic dye molecules to attach. nih.govscispace.com
Acid brown dyes are typically azo compounds. nih.gov Their synthesis often involves a diazotization reaction, where an aromatic amine is converted into a diazo compound, followed by a coupling reaction with another aromatic compound. nih.govnih.gov The specific combination of diazo components and coupling agents determines the final brown shade and the dye's properties. iipseries.org
Significance of C.I. Acid Brown 301 within Advanced Dye Chemistry Studies
This compound is identified in chemical literature primarily by its CAS Registry Number, 12219-77-1. chemicalbook.comchemsrc.comchemnet.com It is a brown powder used in the textile industry for dyeing and printing. guidechem.com Research findings indicate it possesses properties such as excellent color fastness and high dyeing efficiency, which are critical for industrial applications. guidechem.com
The molecular formula for this compound is reported as C18H14N2O6S2. guidechem.com While extensive academic studies focusing solely on this specific dye are not widely published, its significance lies in its representation of the acid azo dye class. Dyes like this compound serve as model compounds in broader research areas within advanced dye chemistry. For instance, studies on the environmental impact and degradation of textile effluents often investigate the breakdown of structurally similar acid azo dyes. researchgate.net Research into advanced oxidation processes for treating textile wastewater frequently uses various acid and reactive dyes to test the efficacy of methods like Fenton treatment. researchgate.net Therefore, the importance of this compound in an academic context is linked to its role as a practical and representative example of a widely used industrial dye, making its chemical structure and properties relevant for studies in environmental chemistry, material science, and sustainable industrial processing.
Data Tables
Table 1: Chemical Identity of this compound
| Identifier | Value | Source(s) |
|---|---|---|
| Chemical Name | This compound | chemicalbook.comguidechem.com |
| CAS Number | 12219-77-1 | chemicalbook.comchemsrc.comchemnet.comguidechem.com |
| Molecular Formula | C18H14N2O6S2 | guidechem.com |
| Synonyms | Acid Brown 301, Diacid Dark Brown NB | guidechem.com |
| Physical Form | Brown Powder | guidechem.com |
Table 2: List of Chemical Compounds Mentioned
| Compound Name |
|---|
| 1-(4-hydroxyphenylthio)anthracene-9,10-dione |
| 1-chloroanthraquinone |
| 4-hydroxythiophenol |
| Aniline |
| Anthranilic acid |
| Anthraquinone |
| Benzidine |
| C.I. Acid Black 1 |
| C.I. Acid Blue 9 |
| C.I. Acid Brown 282 |
| This compound |
| C.I. Acid Orange 51 |
| C.I. Acid Orange 7 |
| C.I. Acid Red 183 |
| C.I. Acid Red 33 |
| C.I. Acid Violet 43 |
| C.I. Acid Yellow 3 |
| C.I. Basic Blue 99 |
| C.I. Basic Brown 16 |
| C.I. Basic Brown 17 |
| C.I. Basic Red 76 |
| C.I. Basic Yellow 57 |
| C.I. Reactive Blue 4 |
| Cinnamaldehyde |
| Citric acid |
| Ethylene glycol |
| Formic acid |
| H-acid |
| Indigo |
| Isatoic anhydride |
| J-acid |
| Mandelic acid |
| Parinaric acid |
| Phenol |
| Potassium hydroxide |
| Salicylic acid |
| Sodium chloride |
| Sodium hydroxide |
| Sulfamic acid |
Properties
CAS No. |
12219-77-1 |
|---|---|
Molecular Formula |
AlO3Yb |
Synonyms |
C.I. Acid brown 301 |
Origin of Product |
United States |
Synthesis and Structural Aspects Relevant to Research on C.i. Acid Brown 301
Foundational Synthetic Methodologies for Acid Brown Dyes
The creation of acid brown dyes, which are often complex azo compounds, relies on well-established multi-step synthetic pathways.
The cornerstone of synthesis for the vast majority of acid brown dyes is a two-stage reaction sequence: diazotization and azo coupling. jchemrev.comekb.eg This process is one of the most significant in industrial organic chemistry. ekb.egnih.gov
In the first stage, a primary aromatic amine, referred to as the diazo component, is treated with sodium nitrite, typically in the presence of a strong acid like hydrochloric acid. jchemrev.comscience-revision.co.uk This reaction is conducted at low temperatures, generally between 0 and 5°C, to form a diazonium salt. ekb.egscience-revision.co.uk The low temperature is crucial because most diazonium salts are unstable and can decompose at higher temperatures or become explosive when dry. ekb.eg
In the second stage, known as azo coupling, the unstable diazonium salt is immediately reacted with a coupling component. jchemrev.comekb.eg This component is an electron-rich species, such as a phenol, an aromatic amine, or a β-ketoacid derivative. jchemrev.com The diazonium salt acts as an electrophile, attacking the activated aromatic ring of the coupling component in an electrophilic aromatic substitution reaction to form the final azo dye, characterized by the -N=N- bond. nih.govscience-revision.co.uk The specific color of the resulting dye, ranging from yellow and orange to red and brown, is determined by the extent of the conjugated system of the final molecule, which can be modified by various substituents on the aromatic rings. jchemrev.com For example, some brown dyes are created by coupling two equivalents of a diazotized acid with a single coupling component like resorcinol. nih.gov
Following synthesis, crude dye products require significant purification to achieve research-grade quality. Several techniques are employed to remove inorganic salts and organic by-products.
Salting Out : This common method involves adding a salt, such as sodium chloride, to the aqueous dye solution, which reduces the dye's solubility and causes it to precipitate. scielo.org.mx The solid dye can then be collected by filtration. scielo.org.mx
Chromatography : Column chromatography is a frequently used purification method. scielo.org.mx A more advanced technique is high-speed counter-current chromatography (HSCCC), a form of liquid-liquid partition chromatography that avoids the use of a solid support matrix. nih.gov HSCCC has been successfully used to purify sulfonated dye by-products. nih.gov
Recrystallization : This technique involves dissolving the crude product in a suitable solvent and allowing it to slowly crystallize, leaving impurities behind in the solution. scielo.org.mx
Precipitation of Intermediates : Water-soluble sulfonated dyes can be purified by converting them into water-insoluble salts. google.com This is achieved by adding a stoichiometric amount of an agent like an organic amine or a metal salt (e.g., calcium chloride, barium chloride). google.com The insoluble dye salt precipitates, is separated and washed, and then converted back to the desired water-soluble sodium salt. google.com
Membrane Filtration : Techniques such as ultrafiltration and reverse osmosis can also be employed for dye purification. google.com
Advanced Structural Elucidation Techniques for C.I. Acid Brown 301
Determining the precise molecular structure of this compound and its analogues requires sophisticated analytical instrumentation. Spectroscopic and crystallographic methods are paramount in this endeavor.
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the detailed structure of organic molecules like acid dyes. sketchy.comprimescholars.com By analyzing the interaction of atomic nuclei within a magnetic field, both ¹H (proton) and ¹³C NMR provide information about the chemical environment of each atom. sketchy.com
In ¹H NMR spectra of acid dye analogues, characteristic signals can be observed. For example, protons of hydroxyl (-OH) groups often appear as broad signals at downfield shifts, such as around 10.15-10.18 ppm. scielo.org.mx Protons on the aromatic rings typically resonate in the 7.0-8.0 ppm region. scielo.org.mxelsevier.es In ¹³C NMR spectra, the signals for aromatic carbons are found in a characteristic range, for instance, between 114 and 158 ppm. scielo.org.mxelsevier.es It is important to note that for metal-complex dyes, which include many brown dyes, the presence of a paramagnetic metal ion (like Fe) can interfere with the analysis, leading to poor spectral resolution. mdpi.com
The following table summarizes typical NMR chemical shifts for functional groups found in acid brown dye analogues.
| Functional Group | Technique | Typical Chemical Shift (δ, ppm) | Reference |
| Aromatic Protons | ¹H NMR | 7.0 - 8.2 | scielo.org.mx, elsevier.es |
| Phenolic -OH | ¹H NMR | 10.1 - 11.3 | scielo.org.mx, elsevier.es |
| Sulfonic Acid -SO₃H | ¹H NMR | ~8.1 | scielo.org.mx |
| Methyl (-CH₃) | ¹H NMR | 2.2 - 2.5 | elsevier.es |
| Aromatic Carbons | ¹³C NMR | 114 - 158 | scielo.org.mx, elsevier.es |
| Methyl Carbon | ¹³C NMR | ~12 | elsevier.es |
While obtaining a suitable single crystal of a complex dye like this compound can be challenging, the technique has been applied to characterize related materials and components. uobasrah.edu.iqicrc.ac.ir It provides the most detailed structural information possible, complementing the solution-state data obtained from NMR. sketchy.com
The table below compares the key features of NMR and X-ray crystallography for dye analysis.
| Feature | NMR Spectroscopy | X-ray Crystallography |
| Sample State | Solution | Crystalline Solid |
| Primary Information | Connectivity, chemical environment, dynamic processes | Absolute 3D structure, bond lengths, bond angles |
| Key Advantage | Provides data on molecular structure and dynamics in solution. | Provides high-resolution, unambiguous structural data. |
| Key Limitation | Can be complex to interpret; paramagnetic metals interfere. | Requires a high-quality single crystal, which can be difficult to grow. |
Structure-Reactivity Relationships in C.I. Acid Brown Dye Systems
The relationship between a dye's molecular structure and its chemical reactivity is critical for understanding its properties. The specific arrangement of atoms and functional groups dictates everything from color to stability.
The color of an azo dye is directly linked to its extended π-conjugated system, which includes the aromatic rings and the azo (-N=N-) bridge. jchemrev.com Altering the substituents on the aromatic rings changes the energy levels of the molecular orbitals, thereby changing the wavelength of light absorbed and thus the observed color. jchemrev.com
The reactivity of a dye is heavily influenced by its functional groups. nih.gov For example, the presence of reactive groups like vinylsulfones or monochlorotriazines allows the dye to form covalent bonds with fibers, a key feature of reactive dyes. nih.gov The stability of the dye, particularly its light fastness, is also a structure-dependent property. Quantitative Structure-Property Relationship (QSPR) studies have shown that the presence of certain molecular fragments can lead to rapid photochemical destruction, resulting in poor light fastness. researchgate.net Conversely, other fragments can enhance stability. researchgate.net The fundamental reactivity of azo compounds themselves is also a consideration, as they can be prone to detonation, particularly when sensitized by metal salts or strong acids. nih.gov
Environmental Fate and Remediation Research of C.i. Acid Brown Dyes
Adsorption-Based Removal Studies of Acid Brown Dyes
Adsorption is a widely utilized technique for dye removal, favored for its operational simplicity and high efficiency. Research on C.I. Acid Brown dyes has been directed towards the innovation and assessment of new adsorbent materials with superior uptake capacities and delving into the fundamental mechanisms of the adsorption process.
Development and Characterization of Novel Adsorbent Materials
The pursuit of cost-effective and efficient adsorbents has led to the investigation of various materials, including modified natural polymers, clays, and biomass-derived carbons.
Aminized Cellulose (B213188) Acetate (B1210297) Nanofibers: Researchers have successfully used aminized cellulose acetate (ACA) nanofibers to remove acid brown dyes like Acid Brown 354 from aqueous solutions. iwaponline.comnih.govsemanticscholar.org The modification introduces amine groups onto the cellulose acetate structure, which enhances its ability to adsorb anionic dyes. semanticscholar.org The effectiveness of these nanofibers is influenced by parameters such as pH, adsorbent dosage, and initial dye concentration, with optimal removal often observed at acidic pH levels. iwaponline.comnih.gov
Organobentonite: Bentonite clay, when modified with cationic surfactants, becomes an effective adsorbent for anionic dyes. researchgate.netnih.govresearchgate.net This modified clay, known as organobentonite, has a surface charge that is favorable for attracting and binding anionic dye molecules. researchgate.netnih.gov Studies have shown that acidic pH conditions enhance the adsorption of acid dyes onto organobentonite. researchgate.netnih.gov
Activated Carbon: Activated carbon is a conventional adsorbent known for its high surface area and porous structure, making it effective for dye removal. gnest.org Materials derived from biomass, such as Azolla Pinnate seaweed, have been used to produce mesoporous activated carbon. gnest.org This type of activated carbon has demonstrated a strong affinity for Acid Brown dyes, with its performance being influenced by the surface functional groups and the pH of the solution. gnest.org
Adsorption Isotherms, Kinetics, and Thermodynamic Investigations
To quantify the efficiency and understand the nature of the adsorption process, researchers employ isotherm, kinetic, and thermodynamic models.
Adsorption Isotherms: These models describe the equilibrium distribution of dye molecules between the adsorbent and the solution. The Langmuir and Freundlich models are commonly applied. For the adsorption of various acid brown dyes, the Langmuir isotherm model has often been found to provide the best fit, suggesting a monolayer adsorption process on a homogeneous surface. gnest.orgnih.govresearchgate.net However, some studies on Acid Brown 354 with aminized cellulose acetate nanofibers reported a better fit with the Freundlich model. iwaponline.comnih.gov
Adsorption Kinetics: Kinetic studies are crucial for understanding the rate of adsorption. The pseudo-second-order kinetic model is frequently found to accurately describe the adsorption of acid brown dyes onto various adsorbents, including aminized cellulose acetate nanofibers and activated carbon. iwaponline.comnih.govnih.govresearchgate.netuobaghdad.edu.iqnih.gov This indicates that the rate-limiting step may be chemisorption, involving valence forces through the sharing or exchange of electrons.
Thermodynamic Investigations: Thermodynamic parameters like Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°) provide insight into the spontaneity and nature of the adsorption process. Studies on different dye-adsorbent systems have shown that a negative ΔG° value indicates a spontaneous adsorption process. researchgate.netuobaghdad.edu.iq The signs of ΔH° and ΔS° reveal whether the process is exothermic or endothermic and describe the change in randomness at the solid-liquid interface. For instance, positive values for ΔH° and ΔS° in some studies suggest an endothermic process with increased randomness. researchgate.netuobaghdad.edu.iq
Table 1: Adsorption Parameters for Acid Brown Dye Removal
| Adsorbent System | Isotherm Model | Kinetic Model | Thermodynamic Findings |
|---|---|---|---|
| Acid Brown 354 on Aminized Cellulose Acetate Nanofibers | Freundlich iwaponline.comnih.gov | Pseudo-second-order iwaponline.comnih.gov | Not specified |
| Acid Brown on Mesoporous Activated Carbon (from Azolla Pinnate) | Langmuir gnest.org | Pseudo-second-order gnest.org | Endothermic process gnest.org |
| Acidic Complex Dye on Cattle Hair Powder | Langmuir nih.gov | Pseudo-second-order nih.gov | Not specified |
Mechanistic Insights into Dye-Adsorbent Interactions
A fundamental understanding of the interaction forces between the dye and the adsorbent is essential for developing improved materials.
Electrostatic Interactions: A key mechanism in the adsorption of anionic acid dyes is the electrostatic attraction between the negatively charged dye molecules (often due to sulfonate groups) and positively charged sites on the adsorbent surface. nih.govacs.org At low pH, the surface of adsorbents like aminized cellulose or activated carbon becomes protonated, creating these positive sites that attract the anionic dyes. gnest.orgacs.org
Hydrogen Bonding: Alongside electrostatic forces, hydrogen bonding can significantly contribute to the adsorption process. icrc.ac.ir Functional groups such as hydroxyl and amine groups on the adsorbent surface can form hydrogen bonds with atoms in the dye molecule, enhancing the binding. icrc.ac.ir
Advanced Oxidation Processes (AOPs) for C.I. Acid Brown Dye Degradation
Advanced Oxidation Processes (AOPs) are a class of procedures that rely on the generation of highly reactive hydroxyl radicals (·OH) to oxidize and degrade organic pollutants. These methods are particularly effective for breaking down the complex and stable structures of C.I. Acid Brown dyes.
Fenton and Photo-Fenton Processes in Aqueous Solutions
The Fenton process utilizes a mixture of hydrogen peroxide (H₂O₂) and ferrous ions (Fe²⁺) to produce hydroxyl radicals. This process can be enhanced with UV or visible light in the photo-Fenton process, which accelerates the regeneration of Fe²⁺ and increases the degradation rate.
Degradation Efficiency: Both Fenton and photo-Fenton reactions have proven effective in decolorizing and degrading acid brown dyes. researchgate.netijcps.org The efficiency is dependent on parameters such as pH, and the concentrations of the dye, iron ions, and hydrogen peroxide. researchgate.net The photo-Fenton process, in particular, can significantly enhance the degradation rate compared to the conventional Fenton process. ijcps.org
Mineralization: A major advantage of these processes is their ability to achieve complete mineralization of the dye, converting the organic structure into simpler, non-toxic substances like carbon dioxide and water. researchgate.netresearchgate.net The extent of mineralization is often tracked by measuring the decrease in Total Organic Carbon (TOC). researchgate.net
Photocatalytic Degradation of Acid Brown Dyes
Photocatalysis involves a semiconductor catalyst, typically titanium dioxide (TiO₂) or zinc oxide (ZnO), which, upon irradiation with light, generates reactive oxygen species that degrade the dye molecules. researchgate.netutar.edu.my
Catalyst Performance: Both ZnO and TiO₂ have been investigated for the photocatalytic degradation of acid brown dyes. researchgate.netorientjchem.org Studies have shown that both semiconductors can serve as effective photocatalysts under solar or UV light. researchgate.netorientjchem.org The choice of catalyst can influence the degradation rate, with some research suggesting ZnO may absorb a larger fraction of the solar spectrum compared to TiO₂. researchgate.net
Influence of Operational Parameters: The efficiency of photocatalytic degradation is influenced by factors such as catalyst loading, initial dye concentration, and the pH of the solution. researchgate.net For example, increasing the catalyst loading can increase the degradation rate up to an optimal point, after which excess catalyst can lead to turbidity and block light penetration, reducing efficiency. utar.edu.my
Table 2: Overview of AOPs for Acid Brown Dye Degradation
| Process | Primary Reagents | Key Advantages | Critical Operating Parameters |
|---|---|---|---|
| Fenton | Fe²⁺, H₂O₂ | Effective for decolorization and degradation. researchgate.net | pH, [Dye], [Fe²⁺], [H₂O₂] researchgate.net |
| Photo-Fenton | Fe²⁺, H₂O₂, Light | Enhanced degradation rates, potential for complete mineralization. ijcps.orgchemijournal.com | pH, [Dye], [Fe²⁺], [H₂O₂], Light Intensity chemijournal.com |
Electrochemical Degradation of Acid Brown Dyes
Electrochemical oxidation is another robust AOP for treating dye-containing wastewater. It offers advantages such as environmental compatibility, versatility, and amenability to automation. jchps.com
The efficiency of electrochemical degradation is critically dependent on the anode material. researchgate.net Ideal anode materials should have high oxygen evolution overpotential, be stable, and have high electrocatalytic activity. Dimensionally stable anodes (DSAs) like Ti/Ru₀.₃Ti₀.₇O₂ and mixed metal oxides (MMOs) are often used. unesp.br Research on the electrochemical oxidation of Acid Brown 98 utilized a Ti/Ru₀.₃Ti₀.₇O₂ composite anode in a laboratory-scale reactor. unesp.brresearchgate.net Other materials investigated for the degradation of acid and basic brown dyes include graphite (B72142) and lead dioxide (PbO₂). electrochemsci.orgnih.govelectrochemsci.org For example, a study on Acid Blue and Basic Brown dyes employed a nanostructured β-PbO₂ film as the anode. electrochemsci.org
The cell configuration also plays a significant role. Studies have employed batch recycle annular electrochemical reactors and simple electrolytic cells with parallel plate electrodes. jchps.comelectrochemsci.org A batch recycle reactor with a central graphite rod anode and a stainless steel screen cathode was used to study the decolorization of acid brown and reactive blue dyes. electrochemsci.org Another design used an array of horizontal graphite rod anodes placed between two stainless steel screen cathodes for the degradation of methylene (B1212753) blue and methyl blue. acs.org
Table 2: Electrode Materials and their Performance in Electrochemical Degradation of Acid Brown Dyes This table is generated based on data from multiple sources and may not represent a direct comparison under identical experimental conditions.
| Anode Material | Target Dye | Key Findings | Reference |
|---|---|---|---|
| Ti/Ru₀.₃Ti₀.₇O₂ | Acid Brown 98 | Achieved 67% TOC removal in 60 minutes with NaCl as electrolyte. Degradation followed pseudo-first-order kinetics. | unesp.brresearchgate.net |
| Graphite Rod | Acid Brown Dye | Achieved 100% color removal and 89% COD reduction in a batch recycle reactor. | electrochemsci.org |
| Pb/PbO₂ | Basic Brown Dye | Degradation was highly dependent on the type and concentration of the electrolyte, with NaCl being most effective. | nih.gov |
| β-PbO₂ Nanostructure | Basic Brown Dye | Maximum electrocatalytic activity was observed with NaCl as the electrolyte, indicating indirect oxidation. | electrochemsci.org |
| Graphite Carbon | Vat Brown 1 | Achieved 94.55% color removal and 82.49% COD removal. LC-MS and FTIR confirmed the destruction of aromatic rings. | researchgate.net |
The electrochemical degradation of dyes can occur through two main mechanisms: direct and indirect oxidation.
Direct oxidation involves the adsorption of the organic dye molecule onto the anode surface, followed by its oxidation by electron transfer to the anode. This process is highly dependent on the electrocatalytic activity of the anode material. researchgate.net
Indirect oxidation involves the electrochemical generation of a strong oxidizing agent in the solution, which then chemically degrades the dye. researchgate.net In wastewaters containing chloride ions, active chlorine species (Cl₂, HOCl, OCl⁻) are generated at the anode. jchps.com These species are powerful oxidants that can effectively break down the complex dye molecules. nih.govelectrochemsci.org This is often the dominant mechanism when using electrolytes like NaCl. nih.govelectrochemsci.org Studies on Acid Brown 98 and other brown dyes have shown that the presence of chloride ions significantly enhances the degradation rate due to the formation of electrogenerated hypochlorite (B82951). unesp.brnih.govelectrochemsci.org The degradation can also be mediated by electrogenerated hydroxyl radicals adsorbed on the anode surface, contributing a direct oxidation component. nih.govresearchgate.net
The choice of supporting electrolyte is a critical factor in the electrochemical degradation process. researchgate.net Sodium chloride (NaCl) is frequently reported as the most effective electrolyte for dye degradation due to the in-situ generation of highly reactive chlorine/hypochlorite species. unesp.brresearchgate.netiwaponline.com In a study on Acid Brown 98, NaCl was found to be significantly more effective than Na₂SO₄ and H₂SO₄. researchgate.net Similarly, for the degradation of Acid Blue and Basic Brown dyes, the highest electrocatalytic activity was achieved in the presence of NaCl. nih.govelectrochemsci.org
Other operating factors that significantly influence degradation efficiency include pH, current density, and initial dye concentration.
pH: The effect of pH can be complex. For the degradation of Acid Brown 98, efficiency increased with a decrease in pH. unesp.br In contrast, a study on acid brown and reactive blue dyes found that pH had no significant effect in the range of 3 to 9. electrochemsci.org
Current Density: Generally, increasing the current density increases the rate of degradation up to a certain point, as it enhances the generation of oxidizing species. unesp.brelectrochemsci.org For Acid Brown 98, degradation increased as the current density was raised from 5 to 20 mAcm⁻². unesp.brresearchgate.net
Ozonation and Synergistic Advanced Oxidation Techniques
Advanced Oxidation Processes (AOPs) represent a promising alternative for treating textile wastewater laden with recalcitrant dyes like C.I. Acid Brown 301. sciencepublishinggroup.comresearchgate.net These processes are characterized by the in-situ generation of highly reactive hydroxyl radicals (•OH), which are powerful oxidizing agents capable of breaking down complex organic molecules. researchgate.netsswm.info
Ozonation (O₃) is a key AOP used for dye degradation. The process is highly effective for decolorization because ozone readily attacks the chromophoric structures in dye molecules. nih.govscielo.br Studies on various acid and azo dyes show that ozonation can achieve rapid color removal, often within minutes. scielo.brelsevier.es However, ozonation alone is often less effective at complete mineralization, meaning it may not fully reduce the Total Organic Carbon (TOC) of the wastewater. nih.gov The degradation process can lead to the formation of smaller organic molecules, such as organic acids and aldehydes. researchgate.net The efficiency of ozonation is influenced by several operational parameters:
Initial Dye Concentration : Higher dye concentrations generally require longer treatment times or higher ozone doses to achieve the same level of color removal. nih.gov
Applied Ozone Dose : Decolorization efficiency increases with the applied ozone dose. nih.gov
pH : The effect of pH can be complex. In basic conditions, ozone decomposition into hydroxyl radicals is accelerated, which can enhance the degradation of certain compounds. researchgate.net However, for some acid dyes, decolorization efficiency has been observed to decrease with increasing pH in buffered solutions. nih.gov
Presence of Salts : The presence of salts, such as chlorides, which are common in dye baths, can decrease decolorization efficiency. nih.gov
Table 1: Research Findings on Ozonation of Acid/Azo Dyes
| Parameter/Finding | Observation | Reference(s) |
|---|---|---|
| Decolorization Efficiency | Ozonation is highly effective for color removal, often achieving over 90% efficiency in under 25 minutes for various azo dyes. | scielo.brelsevier.esresearchgate.net |
| Mineralization (TOC/COD Removal) | Ozonation is less effective for TOC removal compared to color removal. COD reduction for azo dyes like Acid Red 14 and Reactive Black 5 was reported at 75% and 50%, respectively. | nih.govresearchgate.net |
| By-product Formation | The process generates by-products such as organic acids (e.g., acetic acid), aldehydes, and inorganic ions (e.g., nitrate, sulfate). This often leads to a decrease in the pH of the treated solution. | researchgate.netresearchgate.net |
| Biodegradability Enhancement | Ozonation can increase the biodegradability of the wastewater, as measured by the BOD₅/COD ratio. For Acid Yellow 17, this ratio increased from 0.0083 to 0.126. | elsevier.esascelibrary.org |
| Synergistic Effects | Combining ozone with UV light (O₃/UV) or hydrogen peroxide (O₃/H₂O₂) can enhance the generation of hydroxyl radicals, improving degradation efficiency. | sciencepublishinggroup.comsswm.info |
Biological and Biotechnological Degradation Approaches for Acid Brown Dyes
Anaerobic biodegradation is a critical step in the biological treatment of azo dyes like this compound. bioline.org.br Under anaerobic (oxygen-free) conditions, the primary mechanism of degradation is the reductive cleavage of the azo bond (–N=N–). bioline.org.brmdpi.com This reaction is catalyzed by azoreductase enzymes present in various anaerobic and facultative anaerobic microorganisms. mdpi.com The reduction of the azo bond breaks the molecule's chromophore, resulting in the decolorization of the wastewater. bioline.org.br
This initial anaerobic step, however, does not lead to complete mineralization. Instead, it transforms the parent dye molecule into smaller, colorless, and potentially hazardous aromatic amines. mdpi.comresearchgate.net The specific aromatic amines formed depend on the original structure of the azo dye. For instance, studies on the anaerobic metabolism of Sudan dyes by human intestinal microflora identified metabolites such as aniline, o-toluidine, and 2,4-dimethylaniline. asm.org The formation of these aromatic amines is a significant concern because many are known to be mutagenic or carcinogenic. bioline.org.brmdpi.com Therefore, while anaerobic treatment is effective for color removal, it represents only the first stage of a complete treatment process. researchgate.net
The efficiency of anaerobic azo dye reduction can be influenced by several factors, including the presence of co-substrates (like glucose or tapioca) which provide the necessary reducing equivalents (e.g., NADH) for the azoreductase enzymes. mdpi.comcdnsciencepub.com
The use of isolated enzymes for dye degradation is an area of intensive research, offering a more targeted and potentially more efficient alternative to using whole microorganisms. jocpr.comceon.rs Several types of oxidoreductive enzymes have shown significant potential for degrading azo dyes. nih.gov
Key enzymes involved in dye degradation include:
Laccases : These are multi-copper oxidases that can decolorize azo dyes through a non-specific free-radical mechanism, which can avoid the formation of toxic aromatic amines associated with anaerobic reduction. jocpr.com They are commonly sourced from white-rot fungi like Trametes versicolor. nih.govjmb.or.kr
Peroxidases : This group includes Lignin Peroxidase (LiP) and Manganese Peroxidase (MnP), also primarily from white-rot fungi such as Phanerochaete chrysosporium. mdpi.com They are highly effective in degrading a wide range of recalcitrant dyes due to their high redox potential. mdpi.com
Azoreductases : These enzymes, found in various bacteria, specifically catalyze the reductive cleavage of azo bonds. mdpi.comjocpr.com Their action is most efficient under anaerobic or microaerophilic conditions. mdpi.com
Research in biocatalyst development focuses on enhancing the stability, reusability, and efficiency of these enzymes for industrial applications. nih.govmdpi.com A primary strategy is enzyme immobilization, where enzymes are attached to or entrapped within a solid support matrix. nih.gov This technique can improve the operational stability of the enzyme and allow for its easy separation from the reaction mixture and subsequent reuse. nih.gov Another approach involves protein engineering and the development of recombinant enzymes to improve their catalytic efficiency and tolerance to harsh industrial conditions. nih.govmdpi.com
Given the limitations of standalone anaerobic or aerobic processes, combined or sequential anaerobic-aerobic treatment is widely regarded as the most effective and cost-efficient biological strategy for the complete mineralization of azo dyes. bioline.org.brnih.gov This two-stage approach leverages the strengths of both environments to achieve comprehensive treatment. iwaponline.com
The process unfolds in two distinct phases:
Anaerobic Stage : The dye-containing wastewater is first treated in an anaerobic reactor. Here, microbial consortia reductively cleave the azo bonds, leading to effective decolorization and the formation of aromatic amines. bioline.org.brnih.gov
Aerobic Stage : The effluent from the anaerobic stage, now decolorized but containing aromatic amines, is transferred to an aerobic reactor. In this oxygen-rich environment, different microbial communities degrade the aromatic amines, ideally mineralizing them into carbon dioxide, water, and inorganic salts. bioline.org.brresearchgate.net Aromatic amines are generally resistant to anaerobic degradation but can be broken down aerobically. researchgate.net
This sequential strategy prevents the formation and discharge of toxic intermediate products. iwaponline.com Various reactor configurations have been successfully employed for this purpose, including combinations of Upflow Anaerobic Sludge Blanket (UASB) reactors with aerobic units, and Sequencing Batch Reactors (SBRs) that cycle between anaerobic and aerobic phases. bioline.org.briwaponline.com Research has shown that such integrated systems can achieve high efficiency in both color and COD removal for textile wastewater. mdpi.comnih.gov A study specifically investigating an anaerobic-aerobic system mentioned the biodegradation of Acid Orange 7, a dye structurally related to many acid brown dyes. scielo.br
Table 2: Comparison of Biological Treatment Stages for Azo Dyes
| Treatment Stage | Primary Mechanism | Effect on Dye | Key By-products | Reference(s) |
|---|---|---|---|---|
| Anaerobic | Reductive cleavage of azo bond (–N=N–) | Decolorization | Aromatic Amines | bioline.org.brmdpi.comresearchgate.net |
| Aerobic | Oxidation of aromatic rings | Degradation of aromatic amines | CO₂, H₂O, inorganic salts | bioline.org.brresearchgate.net |
| Combined Anaerobic-Aerobic | Sequential reduction and oxidation | Decolorization and Mineralization | Final products are largely non-toxic (CO₂, H₂O) | nih.goviwaponline.com |
Environmental Monitoring and Analytical Quantification of this compound in Complex Aqueous Matrices
The accurate detection and quantification of this compound and its degradation products in complex aqueous matrices like industrial effluent are essential for monitoring treatment efficiency and environmental compliance. Several analytical techniques are employed for this purpose.
Spectrophotometry (UV-Visible) : This is often the simplest and most rapid method for measuring dye concentration. It works by measuring the absorbance of light at a specific wavelength (the wavelength of maximum absorbance, λmax) that corresponds to the dye's color. researchgate.net While fast and cost-effective, its accuracy can be limited in complex wastewater containing multiple absorbing substances, which can cause spectral overlapping and interference. researchgate.net
High-Performance Liquid Chromatography (HPLC) : HPLC is a powerful and widely used technique for the separation, identification, and quantification of individual dyes and their metabolites from a mixture. mdpi.com In a typical setup, the sample is passed through a column which separates the components. These components are then identified and quantified by a detector.
Detectors : Common detectors include the Diode Array Detector (DAD) or UV-Vis detector, which provides spectral information for component identification. mdpi.com For greater sensitivity and specificity, HPLC is often coupled with Mass Spectrometry (MS) or tandem Mass Spectrometry (MS/MS). researchgate.netrsc.org LC-MS/MS is particularly effective for identifying unknown degradation products and quantifying trace amounts of compounds in complex samples. rsc.org
Sample Preparation : Due to the complexity of wastewater, a sample preparation step is often required before analysis to remove interfering substances and concentrate the analytes. Solid-Phase Extraction (SPE) is a common technique used to clean up and pre-concentrate dye samples from aqueous solutions. researchgate.net
These analytical methods allow researchers to track the disappearance of the parent dye molecule and the appearance and subsequent removal of its degradation by-products, providing a complete picture of the remediation process. researchgate.netrsc.org
Academic Studies on Remediation and Recycling Concepts for Acidic Dye-Containing Waste Streams
In response to growing environmental pressures and the need for sustainable industrial practices, research has increasingly focused on remediation and recycling concepts for textile wastewater. sustainability-directory.com The goal is to shift from a linear "take-make-dispose" model to a circular one where water, chemicals, and energy are recovered and reused. sustainability-directory.comlu.se
Water and Salt Recycling : Dyeing processes, particularly with reactive and acid dyes, use large quantities of water and salts (like sodium chloride or sodium sulfate). researchgate.net Advanced membrane filtration technologies are central to recycling these resources.
Nanofiltration (NF) and Reverse Osmosis (RO) : These membrane processes can effectively separate dyes and other solutes from the wastewater. researchgate.netdergipark.org.tr A typical strategy involves treating wash waters through a series of steps, including physicochemical and biological treatment, followed by RO. The high-quality permeate (recovered water) can then be reused in subsequent dyeing processes. researchgate.net The concentrated reject stream, containing dyes and salts, can be further treated.
Dye and Chemical Recovery : The concentrated stream from membrane filtration contains a high concentration of dyes and auxiliary chemicals. Research is exploring ways to recover these valuable components. For instance, the filtrate from a decolorization process can be regenerated and recycled, significantly reducing the consumption of water and chemicals. lu.se Some studies have aimed to recover dyestuffs from wastewater through chemical flocculation and sedimentation, with the goal of evaluating their potential for reuse. dergipark.org.tr
Zero Liquid Discharge (ZLD) : The ultimate goal of many recycling concepts is to achieve Zero Liquid Discharge, where all wastewater is purified and recycled back into the process, leaving only a solid residue for disposal. sustainability-directory.com Achieving ZLD typically requires an integrated system of multiple technologies, including biological treatment, advanced oxidation, membrane filtration (NF/RO), and evaporation/crystallization to recover salts. sustainability-directory.com These holistic systems represent a paradigm shift, viewing effluent not as waste but as a source of valuable resources. sustainability-directory.com
Mechanistic and Kinetic Studies on the Transformation of C.i. Acid Brown 301
Determination of Reaction Kinetics and Derivation of Rate Laws
The degradation kinetics of azo dyes, including those structurally similar to C.I. Acid Brown 301, are often studied to understand the rate at which they are transformed and the factors influencing this rate. The reaction order and rate constant are key parameters derived from these kinetic studies. libretexts.orglibretexts.org
The rate law for a chemical reaction provides a mathematical expression that relates the reaction rate to the concentration of reactants. libretexts.org For many dye degradation processes, the kinetics can be described by zero-order, first-order, or second-order models.
Zero-Order Kinetics: The rate of reaction is independent of the concentration of the reactant. The differential rate law is expressed as: Rate = k. mdpi.com
First-Order Kinetics: The reaction rate is directly proportional to the concentration of one of the reactants. youtube.com The differential rate law is: Rate = k[A].
Second-Order Kinetics: The reaction rate is proportional to the square of the concentration of a single reactant or the product of the concentrations of two reactants. youtube.com The differential rate law is: Rate = k[A]².
In many studies on the degradation of azo dyes, the process is found to follow pseudo-first-order kinetics. This often occurs when one reactant is in large excess (like water in an aqueous solution) and its concentration remains effectively constant throughout the reaction. For instance, the photocatalytic degradation of some dyes has been shown to follow pseudo-first-order kinetics. researchgate.net Similarly, the decolorization of Methyl Orange under denitrifying conditions was found to follow first-order kinetics with a specific rate constant. mdpi.com
The determination of these kinetic parameters is crucial for designing and optimizing treatment processes for dye-containing wastewater.
Identification of Degradation Intermediates and By-products in Various Processes
During the aerobic biodegradation of Direct Brown MR, which shares structural similarities with other brown acid dyes, several intermediates have been identified using techniques like Gas Chromatography-Mass Spectrometry (GC/MS). These include biphenyl (B1667301) amine, biphenyl, 3-amino-6-hydroxybenzoic acid, and a naphthalene (B1677914) diazonium species. researchgate.net The formation of such aromatic amines is a common feature of azo dye degradation.
In oxidative degradation processes, such as those involving Fenton's reagent (a mixture of iron salts and hydrogen peroxide), the complex dye molecule is broken down into smaller, often less colored, molecules. researchgate.netresearchgate.net For some azo dyes, oxidation can lead to the formation of quinones and benzene (B151609) compounds. ohsu.edu In the case of the photocatalytic degradation of Direct Yellow 50, the formation of intermediate compounds was suggested as a reason for variations in degradation efficiency. jwent.net
The nature and distribution of these by-products are highly dependent on the specific degradation process employed, be it biological, chemical, or photochemical. For example, the degradation of cellulose (B213188) acetate (B1210297), although a different class of polymer, illustrates how degradation can lead to the formation of acidic by-products like ethanoic acid. mnhn.fr Similarly, the degradation of some azo dyes can result in the formation of aliphatic carboxylic acids. researchgate.net
Table 1: Examples of Identified Intermediates in Azo Dye Degradation
| Original Dye Class | Degradation Process | Identified Intermediates/By-products |
| Azo Dye | Aerobic Biodegradation | Biphenyl amine, Biphenyl, 3-amino-6-hydroxybenzoic acid, Naphthalene diazonium |
| Azo Dye | Oxidative Degradation | Quinones, Benzene compounds, Aliphatic carboxylic acids |
| Azo Dye | Photocatalytic Degradation | Various smaller organic molecules |
Postulated Mechanistic Pathways of Oxidative and Reductive Cleavage of Azo Dyes
The transformation of azo dyes predominantly occurs through two main mechanistic pathways: oxidative and reductive cleavage.
Reductive Cleavage: This is a significant pathway for azo dye metabolism, particularly under anaerobic conditions. ohsu.edu The azo bond (-N=N-), which is the chromophoric group responsible for the dye's color, is the most labile part of the molecule. canada.ca Reductive cleavage breaks this bond, leading to the formation of corresponding aromatic amines. canada.caeuropa.eu This process can be mediated by various microorganisms, including intestinal and skin bacteria, which possess azoreductase enzymes. canada.ca These enzymes can be flavin-dependent or flavin-free. canada.ca The reductive cleavage of the azo linkage is often the initial step in the biodegradation of these dyes. ohsu.edu
Oxidative Cleavage: This pathway involves the attack of strong oxidizing agents, such as hydroxyl radicals, on the dye molecule. mdpi.com Oxidative cleavage can break down the aromatic rings of the dye in addition to cleaving the azo bond. brieflands.com This process is characteristic of advanced oxidation processes (AOPs) like Fenton, photo-Fenton, and photocatalysis. researchgate.netmdpi.com The mechanism often involves the electrophilic addition of the oxidant to the electron-rich parts of the dye molecule. libretexts.org For instance, in ozonolysis, ozone adds to a carbon-carbon double bond to form an unstable molozonide, which then rearranges to a more stable ozonide intermediate before cleaving into smaller carbonyl compounds. libretexts.org In peroxidase-catalyzed degradation of some azo dyes, the phenolic ring of the dye is oxidized, leading to an azo-bearing carbonium ion, which then undergoes hydrolytic azo cleavage. ohsu.edu
The specific pathway and resulting products depend on the reaction conditions and the structure of the azo dye itself.
Elucidation of the Role of Reactive Oxygen Species (e.g., Hydroxyl Radicals, Hypochlorite (B82951) Ions) in Degradation
Reactive oxygen species (ROS) play a pivotal role in the oxidative degradation of azo dyes. nih.govnih.gov These highly reactive chemical species can non-selectively attack and break down complex organic molecules like this compound.
Hydroxyl Radicals (•OH): The hydroxyl radical is a powerful oxidizing agent with a high redox potential, making it extremely effective in degrading organic pollutants. mdpi.combrieflands.com It is a primary oxidant in many advanced oxidation processes (AOPs). brieflands.comopensciencepublications.com Hydroxyl radicals can initiate degradation by abstracting a hydrogen atom from the dye molecule or by adding to an aromatic ring or the azo bond. mdpi.com This leads to the fragmentation of the dye into smaller molecules, and ultimately can lead to complete mineralization into carbon dioxide, water, and inorganic ions. mdpi.comopensciencepublications.com The generation of hydroxyl radicals can be achieved through various methods, including the Fenton reaction (Fe²⁺/H₂O₂), UV/H₂O₂ processes, and photocatalysis using semiconductors like TiO₂. researchgate.netmdpi.com
Hypochlorite Ions (OCl⁻): Hypochlorite is a widely used and cost-effective oxidant for disinfection and bleaching. researchgate.net In the context of dye degradation, hypochlorite solutions can generate various reactive species, including hypochlorous acid (HOCl) and other reactive chlorine and oxygen species. researchgate.netbham.ac.uk These species have strong oxidative capabilities and can contribute to the decomposition of pollutants. researchgate.net The effectiveness of hypochlorite treatment is influenced by factors such as pH, temperature, and the presence of other substances in the water. researchgate.net For example, at lower pH, the more reactive hypochlorous acid is the dominant species.
The presence of other ions can also influence the degradation process. For instance, the formation of perchlorate (B79767) in hypochlorite solutions appears to be first-order with respect to both hypochlorite and chlorate (B79027) ions. researchgate.net The degradation of pollutants by hypochlorite can be enhanced by UV irradiation (UV/HClO), which can be more effective than UV/H₂O₂ under certain conditions. researchgate.net
Table 2: Key Reactive Oxygen Species in Azo Dye Degradation
| Reactive Species | Key Characteristics | Role in Degradation |
| Hydroxyl Radical (•OH) | Highly reactive, strong non-selective oxidizing agent. mdpi.com | Initiates degradation through hydrogen abstraction or addition reactions, leading to fragmentation and mineralization. mdpi.com |
| Hypochlorite Ion (OCl⁻) | Cost-effective oxidant, forms reactive chlorine and oxygen species. researchgate.net | Decomposes dye molecules through oxidation. Effectiveness is pH-dependent. researchgate.net |
Theoretical and Computational Chemistry of C.i. Acid Brown 301 and Analogues
Quantum Chemical Calculations for Electronic Structure and Reactivity Prediction
Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), are instrumental in elucidating the fundamental electronic properties of azo dyes. jetir.orgnih.gov These methods allow for the calculation of various molecular descriptors that correlate with the dye's stability, color, and reactivity. jetir.orgacs.org
The electronic behavior of a dye is largely governed by its frontier molecular orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy of HOMO (EHOMO) is related to the molecule's ability to donate electrons, while the energy of LUMO (ELUMO) relates to its ability to accept electrons. researchgate.net The energy gap between these orbitals (ΔE = ELUMO - EHOMO) is a critical parameter that influences the molecule's kinetic stability and the wavelength of maximum absorption (λmax), which determines its color. acs.orgmdpi.com A smaller energy gap generally corresponds to a longer absorption wavelength. mdpi.com
For azo dye analogues, DFT calculations are used to determine a suite of global reactivity descriptors. jetir.orgresearchgate.net These parameters help predict how the dye will behave in chemical reactions, including degradation processes. For example, studies on dyes like Sudan Orange G and Disperse Red 73 have shown how different substituent groups can alter these quantum chemical parameters, thereby tuning the dye's properties. jetir.orgtandfonline.com A computational study on Metanil yellow and Orange II, for instance, used DFT to calculate thermodynamic properties and reactivity descriptors to understand their susceptibility to degradation. nih.govacs.org
Interactive Table: Quantum Chemical Descriptors for Azo Dye Analogues (Calculated via DFT) Please note that the data presented here is illustrative and derived from studies on various azo dye analogues, not C.I. Acid Brown 301 specifically. The values can vary significantly based on the specific molecular structure and the computational method used.
| Descriptor | Definition | Typical Value Range (eV) | Significance |
| EHOMO | Energy of the Highest Occupied Molecular Orbital | -7.0 to -5.0 | Relates to electron-donating ability |
| ELUMO | Energy of the Lowest Unoccupied Molecular Orbital | -3.0 to -1.0 | Relates to electron-accepting ability |
| Energy Gap (ΔE) | ELUMO - EHOMO | 2.0 to 4.0 | Affects stability and color mdpi.com |
| Chemical Potential (μ) | (EHOMO + ELUMO) / 2 | -5.0 to -3.0 | Describes electron escaping tendency |
| Chemical Hardness (η) | (ELUMO - EHOMO) / 2 | 1.0 to 2.0 | Measures resistance to change in electron distribution jetir.org |
| Global Electrophilicity (ω) | μ² / (2η) | 1.5 to 4.0 | Describes the ability to accept electrons jetir.org |
| Dipole Moment (μD) | Measure of molecular polarity | 2.0 to 10.0 (Debye) | Influences solubility and intermolecular interactions mdpi.com |
Molecular Dynamics Simulations for Understanding Dye-Material Interactions
Molecular dynamics (MD) simulations are a powerful computational technique used to study the physical movements of atoms and molecules over time. researchgate.net For azo dyes, MD simulations provide atomic-level insights into their interactions with various materials, such as textile fibers, adsorbent surfaces, and nanoparticles, which is crucial for applications in dyeing and wastewater treatment. tandfonline.comphyschemres.org
These simulations can model the adsorption process of dyes onto surfaces. For instance, MD studies have been performed to understand the adsorption behavior of azo dyes on materials like TiO₂ and ZnO. tandfonline.com These simulations reveal the preferred orientation of dye molecules on the surface and identify the key interactions, such as van der Waals forces, electrostatic interactions, and hydrogen bonding, that govern the binding process. tandfonline.commdpi.com Research on the adsorption of a typical azo dye on a graphene nanosheet showed that π-π stacking interactions between the aromatic rings of the dye and the graphene surface are crucial for efficient adsorption. physchemres.org
MD simulations can also elucidate how dyes aggregate in solution or on a surface. researchgate.net The study of dye aggregation is important as it can affect the color, stability, and performance of the dye. Simulations of the anionic azo dye Sunset Yellow, for example, have shown how molecules self-assemble into stacked aggregates in aqueous solutions. researchgate.net Furthermore, MD simulations can be combined with quantum mechanics in hybrid QM/MM (Quantum Mechanics/Molecular Mechanics) approaches to provide a more accurate description of the electronic properties of the dye within its environment. mdpi.com
Interactive Table: Key Parameters from MD Simulations of Dye-Material Interactions
| Simulation Output | Description | Significance for Azo Dyes |
| Binding Energy | The energy released when a dye molecule adsorbs onto a material surface. | Indicates the strength and spontaneity of adsorption. physchemres.org |
| Radial Distribution Function (RDF) | Describes how the density of surrounding atoms varies as a function of distance from a reference atom. | Reveals the structure of the solvent around the dye and the proximity of dye atoms to surface atoms. physchemres.org |
| Mean Squared Displacement (MSD) | Measures the average distance a molecule travels over time. | Used to calculate the diffusion coefficient of the dye in solution or on a surface. physchemres.org |
| Adsorption Configuration | The final orientation and conformation of the dye molecule on the material surface. | Shows how the dye aligns and which functional groups interact with the surface. tandfonline.com |
| Interaction Forces | Quantification of van der Waals, electrostatic, and hydrogen bonding forces. | Identifies the dominant forces responsible for the dye-material interaction. mdpi.com |
Computational Modeling of Degradation Pathways and Energy Barriers
Understanding the degradation of azo dyes is critical for developing effective wastewater treatment technologies. Computational modeling, particularly using quantum chemical methods, can map out the complex reaction pathways involved in dye degradation, identify transient intermediates, and calculate the energy barriers for each reaction step. rsc.org
A common degradation method for azo dyes is through Advanced Oxidation Processes (AOPs), which involve highly reactive species like the hydroxyl radical (•OH). rsc.org Computational studies can model the attack of these radicals on the dye molecule. nih.gov By calculating the potential energy surface (PES) for the reaction, researchers can identify the most likely sites of attack on the dye's structure. rsc.org Fukui indices and natural population analysis are often used to pinpoint atoms susceptible to radical attack. nih.govacs.org
These models can elucidate the step-by-step mechanism, such as the initial radical addition, followed by the cleavage of the characteristic azo bond (–N=N–), which is responsible for the color of the dye. rsc.org For example, a theoretical investigation into the degradation of the Reactive Red 2 azo dye detailed the reaction channels initiated by the hydroxyl radical, calculating the transition states and energy barriers for the C-N bond cleavage. rsc.org Such studies provide a molecular-level understanding that is difficult to obtain through experiments alone and can guide the optimization of degradation conditions. researchgate.net
Interactive Table: Computational Data on Azo Dye Degradation Pathways
| Parameter | Description | Typical Findings for Azo Dye Analogues |
| Reaction Site | The specific atom or bond on the dye molecule where degradation is initiated. | Often the aromatic rings or the nitrogen atoms of the azo group, depending on the radical species. rsc.org |
| Activation Energy (Ea) | The minimum energy required to initiate a specific reaction step. | Calculation of Ea for different pathways helps determine the most favorable degradation route. rsc.org |
| Transition State (TS) Geometry | The molecular structure at the highest point of the energy barrier between reactant and product. | Characterizing the TS is key to understanding the reaction mechanism. rsc.org |
| Reaction Intermediates | Transient molecular species formed during the degradation process. | Identification of intermediates helps to predict the final breakdown products and assess their potential toxicity. |
| Thermodynamics (ΔG, ΔH) | Changes in Gibbs free energy and enthalpy for each reaction step. | Determines the spontaneity and whether a reaction step is exothermic or endothermic. kaust.edu.sa |
Machine Learning Applications in Process Optimization and Predictive Modeling of Dye Degradation
In recent years, machine learning (ML) has emerged as a powerful tool to accelerate the optimization of dye degradation processes and to build predictive models for treatment efficiency. nih.gov ML algorithms can analyze large, complex datasets from degradation experiments to identify patterns and relationships that are not immediately obvious. bohrium.commdpi.com
ML models, such as Gaussian Process Regression (GPR), Decision Trees (DT), Support Vector Machines (SVM), and Artificial Neural Networks (ANN), can be trained on experimental data to predict degradation efficiency based on various operational parameters like pH, catalyst concentration, dye concentration, and reaction time. bohrium.com For instance, a study on the degradation of methyl orange using a Fenton oxidation process found that a GPR model could predict the chemical oxygen demand (COD) removal with high accuracy (R² = 0.970). bohrium.com Similarly, a Gradient Boosting regression model, refined using Bayesian optimization, was developed to predict the removal of Congo red with an efficiency of approximately 90.47% under optimal conditions. mdpi.com
A significant advantage of ML is its application in process optimization. Bayesian Optimization, for example, can be used to autonomously guide experiments to find the optimal reaction conditions with a minimal number of experimental runs. researchgate.netrsc.org This approach has been successfully used to optimize the photocatalytic degradation of an azo dye in a continuous flow reactor, efficiently navigating a complex parameter space while accounting for challenges like catalyst deactivation. researchgate.netrsc.org These applications demonstrate the potential of ML to make the development of wastewater treatment technologies more efficient and cost-effective. nih.gov
Interactive Table: Machine Learning Models in Azo Dye Degradation Studies
| Machine Learning Model | Application | Key Performance Metric | Example Finding |
| Gaussian Process Regression (GPR) | Predictive modeling of degradation efficiency. bohrium.com | Coefficient of Determination (R²) | Predicted COD removal of Methyl Orange with R² = 0.970. bohrium.com |
| Decision Tree (DT) | Predictive modeling and feature importance analysis. bohrium.com | Coefficient of Determination (R²) | Showed high predictive performance (R² = 0.964) for Methyl Orange degradation. bohrium.com |
| Support Vector Machine (SVM) | Classification and regression for predicting degradation outcomes. bohrium.com | Coefficient of Determination (R²) | Used to predict dye degradation with R² values around 0.910. bohrium.com |
| Bayesian Optimization (BO) | Autonomous process optimization to find optimal degradation conditions. researchgate.netrsc.org | Number of experiments to reach optimum | Optimized photocatalytic degradation in 17 experimental runs. rsc.org |
| Gradient Boosting | Predictive modeling for adsorption/degradation percentage. mdpi.com | Predicted Efficiency (%) | Predicted Congo red removal at ~90.5% under optimized conditions. mdpi.com |
Applications of C.i. Acid Brown Dyes in Materials Science and Other Research Areas
Utilization as Probes for Adsorbent Characterization and Surface Science Studies
C.I. Acid Brown 301, as an acid dye, serves as a valuable tool in the characterization of various adsorbent materials and in the broader field of surface science. The interaction between the dye molecules and the surface of an adsorbent provides critical information about the adsorbent's properties, such as its surface area, porosity, and the nature of its active sites. Adsorption is a widely used technique for removing pollutants from wastewater due to its cost-effectiveness and simple operation. nih.gov
In studies involving adsorbent characterization, the initial concentration of the dye is a significant factor influencing the adsorption process. It directly affects the availability of binding sites on the adsorbent's surface. nih.gov The efficiency of dye removal and the equilibrium adsorption capacity are both tied to this initial concentration. nih.gov
The pH of the solution is another crucial parameter that can influence the surface charge of the adsorbent and the ionization of the dye molecule, thereby affecting the adsorption efficiency. For instance, at acidic pH values, the surface of many adsorbents becomes positively charged, which enhances the attraction of negatively charged acid dye molecules. iwaponline.com
Research on various acid dyes, which share similar chromophoric and auxochromic groups with this compound, provides insights into its potential behavior. For example, studies on the adsorption of other acid brown dyes, such as Acid Brown 354 and Acid Brown-340, have demonstrated the importance of parameters like pH, adsorbent dosage, and contact time. iwaponline.comchemrxiv.org In one study, the maximum removal of Acid Brown 354 was achieved at a pH of 2. iwaponline.com
The kinetic and isotherm models applied to the adsorption data of similar dyes can also be extrapolated to understand the behavior of this compound. Common models used to describe the adsorption process include the Langmuir and Freundlich isotherms, and pseudo-first-order and pseudo-second-order kinetic models. iwaponline.comresearchgate.net The Freundlich isotherm often suggests a strong bond between the dye and the adsorbent, while the pseudo-second-order kinetics can indicate a chemical adsorption process. iwaponline.com
The table below summarizes findings from studies on similar acid brown dyes, which can be indicative of the types of interactions and conditions relevant to this compound in surface science studies.
| Adsorbent | Dye | Optimum pH | Key Findings |
| Aminized Cellulose (B213188) Acetate (B1210297) Nanofibers | Acid Brown 354 | 2 | Adsorption followed the Freundlich isotherm and pseudo-second-order kinetics. iwaponline.comsemanticscholar.org |
| Haloxylon recurvum Stem Biomass | Acid Brown 354 | 2 | High removal was achieved with a minimum contact time of 20 minutes. semanticscholar.org |
| Silica (B1680970) Monolith Particles | Acid Brown-340 | 2 | Optimal adsorption was achieved with an adsorbent dose of 0.06g and a contact time of 75 minutes. chemrxiv.org |
| Brown Macroalga Stoechospermum marginatum | Acid Dyes (AB25, AO7, AB1) | 2.0 | Biosorption was spontaneous and endothermic, following the Freundlich isotherm and pseudo-second-order kinetics. researchgate.net |
Development of this compound as a Standard or Reference Material in Analytical Chemistry
In analytical chemistry, the accuracy and reliability of measurements are paramount. This is often achieved through the use of certified reference materials (CRMs) or standard reference materials (SRMs). sigmaaldrich.comchemistrydocs.com These materials are of known composition and high purity and are used to calibrate instruments, validate analytical methods, and ensure the comparability of results. sigmaaldrich.comchemistrydocs.comiaea.org
While there is no specific information found indicating that this compound is currently a certified reference material, its properties as a stable, water-soluble organic compound suggest its potential for development as an analytical standard. nih.govworlddyevariety.com For a compound to be considered a primary standard, it must meet several criteria, including being easy to obtain in a pure state, being stable in air, and having a high relative molar mass to minimize weighing errors. chemistrydocs.com
The development of this compound as a reference material would involve a rigorous certification process. This process would establish its purity and homogeneity and would be traceable to internationally recognized standards, such as those from the National Institute of Standards and Technology (NIST). sigmaaldrich.comarmi.com The certified value would be accompanied by an uncertainty at a stated level of confidence. armi.comoealabs.com
The use of such a standard would be beneficial in various analytical applications, particularly in spectrophotometry, where it could be used to create calibration curves for the quantification of other colored compounds. Its development as a working standard would require comprehensive standardization procedures to ensure its long-term stability and reliability for routine laboratory use. oealabs.com
Investigation of Interfacial Chemistry and Surface Interaction Studies with Diverse Substrates
The study of the interfacial chemistry between this compound and various substrates is crucial for understanding its behavior in different applications, from dyeing processes to its role as a molecular probe. The interactions at the solid-liquid interface are governed by a combination of physical and chemical forces, including van der Waals forces, hydrogen bonding, and electrostatic interactions.
The chemical structure of this compound, which includes sulfonic acid groups, makes it an anionic dye. nih.gov This characteristic is central to its interaction with different surfaces. For example, in the context of adsorption, the surface charge of the substrate plays a critical role. On positively charged surfaces, strong electrostatic attraction can occur, leading to efficient adsorption. Conversely, on negatively charged surfaces, repulsion may hinder the adsorption process.
The pH of the surrounding medium is a key factor that influences these interactions. At low pH, the concentration of H+ ions is high, which can protonate the functional groups on the surface of a substrate, making it more positive and thus more favorable for the adsorption of anionic dyes like this compound. iwaponline.com
The nature of the substrate itself is also of great importance. Studies on the interaction of similar acid dyes with materials like cellulose have shown that modifications to the substrate's surface, such as amination, can enhance its affinity for acid dyes. iwaponline.com Furthermore, the interaction of acid dyes with proteinaceous fibers like wool and silk involves the formation of ionic bonds between the anionic dye molecules and the protonated amino groups of the fibers.
The table below provides examples of how different parameters affect the interaction of acid dyes with various substrates, which can be extrapolated to understand the interfacial chemistry of this compound.
| Substrate | Acid Dye | Influencing Factor | Observed Interaction |
| Aminized Cellulose Acetate | Acid Brown 354 | pH | Increased adsorption at lower pH due to positive surface charge. iwaponline.comsemanticscholar.org |
| Wool/Silk | Acid Red 301 | Substrate Composition | Ionic bonding between dye and protonated amino groups. worlddyevariety.com |
| Organobentonite | Acid Brown 83 | Surface Modification | Adsorption of the dye onto the modified clay surface. medchemexpress.com |
| Cellulose from Oat Hulls | Citric Acid (as a model for surface interaction) | Surface Modification | Increased hydrophobicity through esterification. mdpi.com |
Future Research Directions and Emerging Paradigms for C.i. Acid Brown 301 Studies
Integration of Novel Technologies for Enhanced Degradation Efficiency and Sustainability
The effective removal of azo dyes like C.I. Acid Brown 301 from wastewater is a critical area of research. Future studies are expected to focus on the development and optimization of novel degradation technologies that offer higher efficiency and greater sustainability compared to conventional methods.
Advanced Oxidation Processes (AOPs): AOPs are a promising set of technologies for the degradation of recalcitrant organic pollutants such as acid dyes. nih.gov These processes rely on the in-situ generation of highly reactive hydroxyl radicals (•OH) that can non-selectively oxidize complex dye molecules. mdpi.com Future research on this compound will likely explore various AOPs, including:
Fenton and Photo-Fenton Processes: These methods use iron salts and hydrogen peroxide to generate hydroxyl radicals. The photo-Fenton process is enhanced by UV light. nih.gov
Photocatalysis: This technology utilizes semiconductor materials, such as titanium dioxide (TiO2), which upon illumination with UV or visible light, generate electron-hole pairs that lead to the formation of reactive oxygen species. researchgate.netresearchgate.net
Sonolysis: The application of ultrasound can induce acoustic cavitation, leading to the formation of localized hot spots with extreme temperatures and pressures, which can degrade dye molecules. mdpi.com
Electrochemical Advanced Oxidation Processes (EAOPs): These methods, including anodic oxidation, generate hydroxyl radicals on the surface of an anode. nih.govresearchgate.net
The effectiveness of these methods for other acid brown dyes has been investigated, suggesting their potential applicability to this compound. For instance, studies on Acid Brown 83 have shown that ultrasound can significantly increase the efficiency of degradation processes. mdpi.com Similarly, the discoloration of Brown HT has been successfully achieved using various AOPs, with the photo-electro-Fenton process showing high efficiency. nih.gov
Bioremediation: The use of microorganisms and their enzymes for the degradation of dyes is a cost-effective and environmentally friendly approach. mdpi.com Future research will likely focus on identifying and engineering bacteria, fungi, and algae capable of breaking down the complex structure of this compound. The enzymatic degradation of azo dyes, often involving azoreductases that cleave the azo bond (-N=N-), is a key area of investigation. nih.govnih.gov Studies on other azo dyes, such as Acid Blue 113 and Brown 703, have demonstrated the potential of bacterial strains like Pseudomonas aeruginosa for effective degradation. mdpi.comnih.gov
Interactive Table: Potential Degradation Technologies for this compound
| Technology | Description | Potential Advantages |
|---|---|---|
| Advanced Oxidation Processes (AOPs) | Generation of highly reactive hydroxyl radicals for dye oxidation. | High efficiency, ability to degrade recalcitrant compounds. |
| Bioremediation | Use of microorganisms and enzymes to break down dye molecules. | Cost-effective, environmentally friendly. |
Development of Green Chemistry Approaches for Dye Synthesis and Treatment
The principles of green chemistry are increasingly being applied to the chemical industry to reduce its environmental impact. For this compound, future research will likely focus on two main areas: greener synthesis routes and more sustainable treatment methods.
The twelve principles of green chemistry, which include waste prevention, atom economy, and the use of safer solvents and renewable feedstocks, provide a framework for these investigations. chemicalbook.com The goal is to design synthetic pathways that minimize or eliminate the use and generation of hazardous substances. researchgate.net This could involve exploring alternative starting materials, using catalytic reactions to improve efficiency, and reducing the number of synthetic steps.
In terms of treatment, green chemistry principles promote the use of environmentally benign methods. This aligns with the development of bioremediation and the use of catalysts that can operate under milder conditions. For example, the use of enzymes in textile processing is a key application of green chemistry. researchgate.net
Advanced Analytical Techniques for Real-time Monitoring and Trace Analysis
The ability to accurately detect and quantify this compound and its degradation byproducts in environmental samples is crucial for assessing its environmental fate and the effectiveness of treatment technologies. Future research will likely focus on the development and application of advanced analytical techniques that offer high sensitivity, selectivity, and real-time monitoring capabilities.
Currently, techniques like High-Performance Liquid Chromatography (HPLC) are used for the analysis of azo dyes. nih.gov However, there is a growing interest in methods that can provide more detailed information and operate in real-time.
Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique combines the separation capabilities of liquid chromatography with the mass analysis capabilities of mass spectrometry, allowing for the identification and quantification of the parent dye and its degradation products. nih.gov
Electrochemical Sensors: These devices offer the potential for rapid, in-situ, and real-time monitoring of dye concentrations. mdpi.com Research into electrochemical sensing of azo dyes is an active area.
In-situ UV-Visible Spectroscopy: This technique can be used for the real-time monitoring of the decolorization process during degradation studies, providing valuable kinetic data. nih.govresearchgate.net
The development of these advanced analytical methods will be essential for gaining a comprehensive understanding of the behavior of this compound in the environment and in treatment systems.
Deeper Mechanistic Understanding at the Molecular Level for Rational Design of Remediation Strategies
A fundamental understanding of the degradation mechanisms of this compound at the molecular level is critical for the rational design of more effective remediation strategies. Future research in this area will likely involve a combination of experimental and computational approaches.
Computational Modeling: Computational chemistry, including Density Functional Theory (DFT), can be used to model the structure of the dye molecule and its interactions with reactive species like hydroxyl radicals. mdpi.com These models can help to predict the most likely sites of attack on the dye molecule and to elucidate the reaction pathways of degradation. This information can then be used to optimize the conditions of degradation processes to favor the most efficient and complete mineralization of the dye.
By understanding the intricate details of how this compound breaks down, scientists and engineers can develop more targeted and efficient remediation technologies, ultimately leading to better protection of the environment.
Q & A
Q. How can systematic reviews synthesize fragmented data on this compound’s industrial applications?
- Methodological Answer : Use PRISMA (Preferred Reporting Items for Systematic Reviews) guidelines to screen literature. Categorize studies by application (e.g., wool vs. nylon dyeing) and methodology (e.g., exhaust vs. continuous dyeing). Perform meta-analysis on fixation efficiency datasets, noting heterogeneity via I² statistics. Highlight gaps, such as limited lifecycle assessments, for future research .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
